4-Allyloxybenzophenone
Cat. No. B1615907
M. Wt: 238.28 g/mol
InChI Key: VRWGRLFEHAONPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04467082
Procedure details
4-Hydroxybenzophenone (100 parts) was dissolved in tetrahydrofuran (100 parts). Potassium hydroxide (30.9 parts) was added, heated and stirred until completely dissolved. Allyl chloride (46.4 parts) and potassium iodide (42 parts) were added to this solution. The mixture was refluxed for 8 hours. After cooling, it was washed with water and the solvent removed by distillation. A crude product of the desired 4-allyloxybenzophenone was obtained. It was recrystallized in n-hexane to obtain 110 parts of 4-allyloxybenzophenone (melting point 71° C.) at 72% yield.
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:15]=[CH:14][C:5]([C:6]([C:8]2[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=2)=[O:7])=[CH:4][CH:3]=1.[OH-].[K+].[CH2:18](Cl)[CH:19]=[CH2:20].[I-].[K+]>O1CCCC1>[CH2:20]([O:1][C:2]1[CH:3]=[CH:4][C:5]([C:6]([C:8]2[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=2)=[O:7])=[CH:14][CH:15]=1)[CH:19]=[CH2:18] |f:1.2,4.5|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OC1=CC=C(C(=O)C2=CC=CC=C2)C=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[K+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C=C)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[I-].[K+]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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until completely dissolved
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was refluxed for 8 hours
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Duration
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8 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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WASH
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Type
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WASH
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Details
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it was washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent removed by distillation
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C=C)OC1=CC=C(C(=O)C2=CC=CC=C2)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
